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Compound of Interest
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Cat. No.: B1668442

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the heat stability of Carbetocin, a critical
oxytocin analogue for the prevention of postpartum hemorrhage (PPH), particularly in settings
where maintaining a consistent cold chain is challenging. A heat-stable formulation of
Carbetocin has been developed to address the logistical hurdles associated with the storage
and distribution of uterotonics in low and middle-income countries.[1][2] This document
summarizes key stability data, details experimental protocols for stability assessment, and
visualizes relevant biological and experimental pathways.

Quantitative Stability Data

The heat-stable formulation of Carbetocin demonstrates remarkable stability under various
temperature conditions.[1][2][3] The formulation consists of 0.1 mg/mL Carbetocin in a sodium
succinate buffer with mannitol and L-methionine, optimized at a pH of 5.45 (range: 5.25-5.65).
[1][4] L-methionine acts as an antioxidant, minimizing degradation through oxidation.[4]

Quantitative data from long-term and accelerated stability studies are summarized below. The
primary metric for stability is the maintenance of at least 95% purity of the peptide.

Table 1: Long-Term Stability of Heat-Stable Carbetocin at 30°C/75% RH[1][4]
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Time Point (Months) Carbetocin Content (%) Total Impurities (%)
0 100 Not specified
3 =95 Not specified
6 =95 Not specified
9 =95 Not specified
12 >95 Not specified
18 =95 Not specified
24 =95 Not specified
36 =95 Not specified

Table 2: Accelerated Stability of Heat-Stable Carbetocin[1][2][4]

Temperature Relative Humidity Duration Result

>95% purity

40°C 75% 6 Months o
maintained
- =>95% purity
50°C Not specified 3 Months o
maintained
- >95% purity
60°C Not specified 1 Month

maintained

Table 3: Comparative Stability of Heat-Stable Carbetocin and Oxytocin at Extreme Heat[4]
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Drug Temperature Time to 95% Potency
Heat-Stable Carbetocin 50°C ~17 days

. Significantly less than
Oxytocin 50°C )

Carbetocin

Heat-Stable Carbetocin 60°C ~4 days

) Significantly less than
Oxytocin 60°C

Carbetocin

Experimental Protocols

The stability of the heat-stable Carbetocin formulation was evaluated through a series of
rigorous experimental protocols in accordance with International Council for Harmonisation
(ICH) guidelines.

Formulation and Sample Preparation

The heat-stable formulation was prepared by dissolving Carbetocin to a concentration of 0.1
mg/mL in an isotonic solution containing 10 mM succinic acid, 47 mg/mL D-mannitol, and 1
mg/mL L-methionine.[4] The pH of the solution was adjusted to the optimal range of 5.25-5.65
using sodium hydroxide.[4] The final solution was filled into ampoules and vials for stability
testing.

Stability-Indicating Analytical Method

A reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV
detection at 220 nm was developed and validated to separate Carbetocin from its degradation
products and other impurities.[5][6] This method is crucial for accurately quantifying the
remaining active pharmaceutical ingredient (API) and monitoring the formation of impurities
over time.

Long-Term Stability Study

o Objective: To evaluate the stability of the heat-stable Carbetocin formulation under ICH
climate zone IV conditions.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6001700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6001700/
https://www.researchgate.net/figure/Forced-degradation-studies-on-carbetocin-injection-products-a-Chromatogram-of-carbetocin_fig3_354197446
https://www.ghsupplychain.org/sites/default/files/2023-07/HSC_20230630.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage Conditions: 30°C with 75% relative humidity (RH).[1][4]

Duration: 36 months.[1][4]

Analysis Time Points: 0, 3, 6, 9, 12, 18, 24, and 36 months.[4]

Parameters Assessed: Carbetocin content and total impurities.

Accelerated Stability Study

» Objective: To predict the long-term stability of the formulation by subjecting it to elevated
temperatures.

o Storage Conditions:
o 40°C with 75% RH for 6 months.[1][4]
o 50°C for 3 months.[4]
o 60°C for 1 month.[4]
e Analysis Time Points:
o At40°C: 0, 1, 3, and 6 months.[1]
o At50°C: 0, 1, 2, and 3 months.[4]
o At60°C: 0, 1, 2, 3, and 4.3 weeks.[4]

o Parameters Assessed: Remaining amount of Carbetocin compared to samples stored under
refrigerated conditions.

Photostability Study

The formulation was exposed to light to assess its sensitivity. The results indicated that the
heat-stable Carbetocin formulation is not light-sensitive when stored in its primary container.[1]

[2]

Freeze-Thaw Study
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To evaluate the impact of freezing and thawing, the formulation underwent freeze-thaw cycles.
The study concluded that the heat-stable Carbetocin formulation is not sensitive to freezing.[1]

[2]

Visualizations
Experimental Workflow for Stability Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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